molecular formula C99H125N19O25S2 B1258306 Ccris 1270 CAS No. 88266-67-5

Ccris 1270

Cat. No. B1258306
CAS RN: 88266-67-5
M. Wt: 2045.3 g/mol
InChI Key: KYYQSAMPTLGNIQ-CIGKBZFWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ccris 1270, also known as Ccris 1270, is a useful research compound. Its molecular formula is C99H125N19O25S2 and its molecular weight is 2045.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ccris 1270 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ccris 1270 including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88266-67-5

Product Name

Ccris 1270

Molecular Formula

C99H125N19O25S2

Molecular Weight

2045.3 g/mol

IUPAC Name

[(2R,3S,4S,5R,6R)-2-[(2R,3S,4S,5S,6S)-2-[(1R,2S)-2-[[6-amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[[(2R,3S,4S)-5-[[(2S,3R)-1-[2-[4-[4-[3-[3-[bis[[3,4-bis(phenylmethoxy)phenyl]methyl]amino]propyl-methylamino]propylcarbamoyl]-1,3-thiazol-2-yl]-1,3-thiazol-2-yl]ethylamino]-3-hydroxy-1-oxobutan-2-yl]amino]-3-hydroxy-4-methyl-5-oxopentan-2-yl]amino]-1-(1H-imidazol-5-yl)-3-oxopropoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] carbamate

InChI

InChI=1S/C99H125N19O25S2/c1-54-77(113-90(116-88(54)102)65(40-75(101)122)108-41-64(100)89(103)128)94(132)115-79(85(66-42-105-53-109-66)141-98-87(83(126)81(124)73(45-119)140-98)142-97-84(127)86(143-99(104)134)82(125)74(46-120)139-97)95(133)110-56(3)80(123)55(2)91(129)114-78(57(4)121)93(131)107-34-32-76-111-68(52-144-76)96-112-67(51-145-96)92(130)106-33-18-35-117(5)36-19-37-118(43-62-28-30-69(135-47-58-20-10-6-11-21-58)71(38-62)137-49-60-24-14-8-15-25-60)44-63-29-31-70(136-48-59-22-12-7-13-23-59)72(39-63)138-50-61-26-16-9-17-27-61/h6-17,20-31,38-39,42,51-53,55-57,64-65,73-74,78-87,97-98,108,119-121,123-127H,18-19,32-37,40-41,43-50,100H2,1-5H3,(H2,101,122)(H2,103,128)(H2,104,134)(H,105,109)(H,106,130)(H,107,131)(H,110,133)(H,114,129)(H,115,132)(H2,102,113,116)/t55-,56+,57+,64-,65-,73-,74+,78-,79-,80-,81+,82+,83-,84-,85-,86-,87-,97+,98-/m0/s1

InChI Key

KYYQSAMPTLGNIQ-CIGKBZFWSA-N

Isomeric SMILES

CC1=C(N=C(N=C1N)[C@H](CC(=O)N)NC[C@@H](C(=O)N)N)C(=O)N[C@@H]([C@H](C2=CN=CN2)O[C@H]3[C@H]([C@H]([C@@H]([C@@H](O3)CO)O)O)O[C@@H]4[C@H]([C@H]([C@@H]([C@H](O4)CO)O)OC(=O)N)O)C(=O)N[C@H](C)[C@H]([C@H](C)C(=O)N[C@@H]([C@@H](C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCCN(C)CCCN(CC7=CC(=C(C=C7)OCC8=CC=CC=C8)OCC9=CC=CC=C9)CC1=CC(=C(C=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1)O

SMILES

CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCCN(C)CCCN(CC7=CC(=C(C=C7)OCC8=CC=CC=C8)OCC9=CC=CC=C9)CC1=CC(=C(C=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1)O

Canonical SMILES

CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCCN(C)CCCN(CC7=CC(=C(C=C7)OCC8=CC=CC=C8)OCC9=CC=CC=C9)CC1=CC(=C(C=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1)O

Other CAS RN

88266-67-5

synonyms

liblomycin
libromycin
N(1)-(3-((3-(bis((3,4-bis(phenylmethoxy)phenyl)methyl)amino)propyl)methylamino)propyl)bleomycinamide
NK 313
NK313

Origin of Product

United States

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